Cas no 128071-98-7 (4-Bromo-2-fluoropyridine)

• Product Name: 4-Bromo-2-fluoropyridine
• CAS No: 128071-98-7
• MF: C₅H₃BrFN
• MW: 175.98642373085
• MDL: MFCD04112504
• CID: 63920
• PubChem ID: 2762851
• Update Time: 2025-04-18

4-Bromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoropyridine
• 2-FLUORO-4-BROMOPYRIDINE
• -Bromo-2-fluoropyridine
• 4-BROMO-2-FLUORPYRIDINE
• broMo-4 fluoro-2 pyridine
• Pyridine,4-broMo-2-fluoro-
• 4-BROMO-2-FLUOROPYRINE
• 4-Bromo-2-fluoropyridine,95%
• 4-BROMO-2-FLUOROPYRIDINE 97%
• 4-Bromo-2-fluoropyridine ,98%
• 4-BROMO-2-FLUOROPYRINE/2-FLUORO-4-BROMOPYRIDINE
• CS-D0936
• BCP26033
• 4-Bromo-2-fluoropyridine, 97%
• SY005160
• B4778
• BB 0323385
• SCHEMBL255652
• AC-5167
• HY-32742
• 128071-98-7
• Pyridine, 4-bromo-2-fluoro-
• AKOS005064011
• (DODECYLBENZYL)TRIMETHYLAMMONIUMCHLORIDE
• MFCD04112504
• FT-0600805
• 4-bromo-2-fluoro-pyridine
• EN300-87237
• 4-bromanyl-2-fluoranyl-pyridine
• 4-bromo-2-fluoro pyridine
• A26957
• A805782
• DTXSID00376510
• J-400301
• PS-8593
• PTPTZLXZHPPVKG-UHFFFAOYSA-N
• 2-Fluoro-4-bromopyridine;Pyridine, 4-bromo-2-fluoro-
• AB17567
• AM20050751
• 4-Bromo-2-fluoropyridine,98%
• DB-006698

• MDL： MFCD04112504
• Inchi： 1S/C5H3BrFN/c6-4-1-2-8-5(7)3-4/h1-3H
• InChI Key： PTPTZLXZHPPVKG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)F

Computed Properties

• Exact Mass: 174.94300
• Monoisotopic Mass: 174.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.713 g/mL at 25 °C
• Boiling Point: 65°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.531
• PSA: 12.89000
• LogP: 1.98320
• Solubility: Not determined

4-Bromo-2-fluoropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S2639
• Hazardous Material Identification：
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds